methyl 2-[(3,4-diethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-[(3,4-diethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C17H20N2O5S/c1-5-23-12-8-7-11(9-13(12)24-6-2)15(20)19-17-18-10(3)14(25-17)16(21)22-4/h7-9H,5-6H2,1-4H3,(H,18,19,20)
• InChI Key: QXQGYBQUDCIUBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)OC)C)OCC
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

Methyl 2-[(3,4-diethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound with potential applications in scientific research. It is a thiazole derivative that has been synthesized and studied for its biochemical and physiological effects.

Scientific Research Applications

Methyl 2-[(3,4-diethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been studied for its ability to inhibit specific enzymes and receptors, as well as its potential as a therapeutic agent for various diseases. This compound has also been used as a tool for studying the mechanism of action of certain drugs and biological processes.

Mechanism of Action

The mechanism of action of methyl 2-[(3,4-diethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate involves its interaction with specific enzymes and receptors in the body. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This compound has also been found to bind to specific receptors, such as the GABA-A receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to improve cognitive function and memory in animal models, as well as to reduce anxiety and depression-like behaviors. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-[(3,4-diethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments is its specificity for certain enzymes and receptors, which allows for precise targeting of biological processes. However, one limitation is its potential toxicity and side effects, which must be carefully monitored in animal studies.

Future Directions

There are several future directions for the study of methyl 2-[(3,4-diethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. One direction is the further investigation of its potential therapeutic applications for diseases such as Alzheimer's and Parkinson's. Another direction is the development of more selective and potent derivatives of this compound for use in scientific research. Additionally, the mechanism of action of this compound could be further elucidated through structural studies and molecular modeling.